Diethyl 3-Phenylpropylphosphonate

• Molecular Formula: C13H21O3P
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 3-diethoxyphosphorylpropylbenzene
• InChI: InChI=1S/C13H21O3P/c1-3-15-17(14,16-4-2)12-8-11-13-9-6-5-7-10-13/h5-7,9-10H,3-4,8,11-12H2,1-2H3
• InChI Key: BUENQOWHFFPBLL-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CCCC1=CC=CC=C1)OCC

Description

Diethyl 3-Phenylpropylphosphonate is a useful research compound. Its molecular formula is C13H21O3P and its molecular weight is 256.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound 5e (30 mg) in ethanol (5 mL) was hydrogenated over 10% Pd/C (5 mg) at atmospheric pressure. The mixture was vigorously stirred at r.t for 3 h, whereupon the catalyst was removed by filtration and the filtrate concentrated under reduced pressure to afford 7a as a colorless oil (30 mg, 99% yield). 1H NMR (CDCl3) δ1.30 (t, J=7.1 Hz, 6 H), 1.69-1.77 (m, 2 H), 1.91-1.94 (m, 2 H), 2.69 (t, J=7.5 Hz, 2 H), 4.04-4.10 (m, 4 H), 7.16-7.30 (m, 5 H).